2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate

• IUPAC Name: 2-methoxyethyl 1-(1-hydroxy-2-methylpropan-2-yl)aziridine-2-carboxylate
• InChI: InChI=1S/C10H19NO4/c1-10(2,7-12)11-6-8(11)9(13)15-5-4-14-3/h8,12H,4-7H2,1-3H3
• InChI Key: RPWZXTCHZKFTFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)N1CC1C(=O)OCCOC
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a member of the aziridine family of compounds, which are known for their high reactivity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in cell growth and proliferation. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that it inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of plant cells. In vivo studies have shown that it has low toxicity and is well-tolerated by animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate is its high reactivity, which makes it a useful tool for various lab experiments. It can be used to form stable complexes with drugs, which can improve their solubility and bioavailability. However, one of the main limitations of this compound is its potential toxicity. It can be harmful if ingested or inhaled, and caution should be taken when handling it in the lab.

Future Directions

There are several future directions for research on 2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate. One area of interest is its potential as a drug delivery system. Researchers are investigating ways to improve the stability and efficacy of drug complexes formed with this compound. Another area of interest is its potential as an agrochemical. Researchers are investigating ways to improve its selectivity and efficacy as a plant growth inhibitor. Finally, researchers are investigating ways to improve the safety and toxicity profile of this compound, which could lead to its use in clinical applications.

Synthesis Methods

2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate can be synthesized through a multi-step reaction. The first step involves the reaction of 2-methoxyethylamine with tert-butyl 2-bromoacetate to form the corresponding ester. The ester is then reacted with sodium azide to form the azido ester, which is subsequently reduced with lithium aluminum hydride to give the corresponding amine. The final step involves the reaction of the amine with chloroacetyl chloride to form the aziridinecarboxylate.

Scientific Research Applications

2-methoxyethyl 1-(2-hydroxy-1,1-dimethylethyl)-2-aziridinecarboxylate has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, it has been investigated as a potential anticancer agent due to its ability to inhibit tumor cell growth. It has also been studied as a potential drug delivery system due to its high reactivity and ability to form stable complexes with drugs. In addition, it has been investigated as a potential agrochemical due to its ability to inhibit plant growth.